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Compound of Interest

Compound Name: LP-922056

Cat. No.: B608646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LP-922056 is a potent and selective inhibitor of Notum, a carboxylesterase that negatively

regulates the Wnt signaling pathway.[1][2][3][4] As a key modulator of Wnt signaling, LP-
922056 is a valuable tool for research in areas such as bone formation, oncology, and

developmental biology.[5][6] Proper preparation of stock solutions from its powdered form is

critical for accurate and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of LP-922056 stock solutions.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of LP-922056 is essential

for accurate stock solution preparation. The relevant data is summarized in the table below.
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Property Value Source

Molecular Weight 300.78 g/mol [5]

Formula C₁₁H₉ClN₂O₂S₂ [5]

Appearance Powder -

Purity ≥98% (HPLC) [5]

Primary Solvent Dimethyl sulfoxide (DMSO) [5]

Maximum Solubility in DMSO 100 mM [5]

Storage Conditions (Powder) -20°C [5]

Storage Conditions (Stock

Solution)
-20°C or -80°C

Experimental Protocol: Preparation of a 10 mM LP-
922056 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LP-922056 in DMSO. This

is a common concentration for initial stock solutions, which can then be further diluted in

aqueous buffers or cell culture media for working solutions.

Materials:

LP-922056 powder

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Acclimatization: Before opening, allow the vial of LP-922056 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the powder.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of LP-922056 powder. For example, to prepare 1 mL of

a 10 mM stock solution, you would weigh out 3.0078 mg of LP-922056.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 300.78 g/mol / 1000 = 3.0078 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the LP-922056 powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particulates. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in

dissolution if necessary.

Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light.

Stock Solution Preparation Calculator
To facilitate the preparation of various stock solution concentrations, the following table

provides pre-calculated volumes of DMSO required for specific masses of LP-922056. These

calculations are based on a molecular weight of 300.78 g/mol .
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Desired Concentration Mass of LP-922056

1 mg

1 mM 3.32 mL

5 mM 0.66 mL

10 mM 0.33 mL

50 mM 0.07 mL

Table adapted from Tocris Bioscience data.

Workflow and Signaling Pathway Diagrams
Workflow for LP-922056 Stock Solution Preparation
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Preparation
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Caption: A flowchart illustrating the key steps for preparing LP-922056 stock solutions.
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LP-922056 Mechanism of Action in the Wnt Signaling Pathway
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Caption: LP-922056 inhibits Notum, thereby preventing the inactivation of Wnt ligands and

promoting Wnt signaling.

Safety and Handling Precautions
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Always handle LP-922056 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses.

Consult the Safety Data Sheet (SDS) for LP-922056 for comprehensive safety information.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Stability and Storage
Powder: Store the solid form of LP-922056 at -20°C, protected from light and moisture.[5]

Stock Solutions: Aliquoted stock solutions in DMSO are stable for several months when

stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles, as this can lead to degradation

of the compound.

Disclaimer: This protocol is intended for guidance only. For batch-specific information, always

refer to the Certificate of Analysis provided by the manufacturer. All laboratory work should be

conducted by trained personnel in accordance with institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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